Tolvaptan γ-Oxobutanoic Acid Impurity
Tolvaptan γ-Oxobutanoic Acid Impurity
Brand Name:
Vulcanchem
CAS No.:
1346599-56-1
VCID:
VC0121865
InChI:
InChI=1S/C26H23ClN2O5/c1-15-5-3-4-6-19(15)25(33)28-18-8-9-20(16(2)13-18)26(34)29-22-10-7-17(27)14-21(22)23(30)11-12-24(31)32/h3-10,13-14H,11-12H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
SMILES:
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)NC3=C(C=C(C=C3)Cl)C(=O)CCC(=O)O)C
Molecular Formula:
C26H23ClN2O5
Molecular Weight:
478.929
Tolvaptan γ-Oxobutanoic Acid Impurity
CAS No.: 1346599-56-1
Reference Standards
VCID: VC0121865
Molecular Formula: C26H23ClN2O5
Molecular Weight: 478.929
| CAS No. | 1346599-56-1 |
|---|---|
| Product Name | Tolvaptan γ-Oxobutanoic Acid Impurity |
| Molecular Formula | C26H23ClN2O5 |
| Molecular Weight | 478.929 |
| IUPAC Name | 4-[5-chloro-2-[[2-methyl-4-[(2-methylbenzoyl)amino]benzoyl]amino]phenyl]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C26H23ClN2O5/c1-15-5-3-4-6-19(15)25(33)28-18-8-9-20(16(2)13-18)26(34)29-22-10-7-17(27)14-21(22)23(30)11-12-24(31)32/h3-10,13-14H,11-12H2,1-2H3,(H,28,33)(H,29,34)(H,31,32) |
| Standard InChIKey | PRTSBHBGYFDAAS-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)NC3=C(C=C(C=C3)Cl)C(=O)CCC(=O)O)C |
| Synonyms | 2-[[4-[(2-methylbenzoyl)amino]-2-methylbenzoyl]amino]-γ-oxo-5-chlorobenzenebutanoic Acid; Tolvaptan Impurity 1; |
| PubChem Compound | 71752623 |
| Last Modified | Nov 11 2021 |
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